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Compound of Interest

Compound Name:
6-Amino-5-cyano-1,3-

dimethyluracil

Cat. No.: B8552794 Get Quote

Disclaimer: The following disposal procedures are based on information available for the

closely related compound, 6-Amino-1,3-dimethyluracil. The presence of a cyano (-CN) group in

6-Amino-5-cyano-1,3-dimethyluracil may introduce additional hazards. Always consult your

institution's Environmental Health and Safety (EHS) department for specific disposal guidance

and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of 6-
Amino-5-cyano-1,3-dimethyluracil, designed for researchers, scientists, and drug

development professionals.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, ensure you are familiar with the potential

hazards of 6-Amino-5-cyano-1,3-dimethyluracil. Based on data for the analogous 6-Amino-

1,3-dimethyluracil, the compound is considered hazardous.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.[1][2][3]

Lab Coat: A standard lab coat is required to protect from skin contact.[2]
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Respiratory Protection: If working with fine powder or in a poorly ventilated area, use a

NIOSH-approved respirator.[2]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2] If skin

irritation occurs, seek medical attention.[1][3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1][2] If eye irritation persists, get medical advice.[1]

[3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

Ingestion: If swallowed, call a POISON CENTER or doctor.[1]

II. Chemical and Physical Properties Relevant to
Disposal
Understanding the properties of 6-Amino-5-cyano-1,3-dimethyluracil is crucial for its safe

handling and disposal. The following table summarizes key data for the related compound, 6-

Amino-1,3-dimethyluracil.

Property Data

Appearance Beige Powder Solid

Odor Odorless

Melting Point >300 °C / 572 °F[1]

Molecular Formula C₆H₉N₃O₂ (for 6-Amino-1,3-dimethyluracil)[4][5]

Molecular Weight
155.15 g/mol (for 6-Amino-1,3-dimethyluracil)[4]

[5]

Storage
Store in a cool, dry, well-ventilated area in a

tightly closed container.[1][2][6]
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III. Step-by-Step Disposal Procedure
The primary recommendation for the disposal of this chemical is to use an approved waste

disposal plant.[1] Do not dispose of it down the drain or in regular trash.

Workflow for Proper Disposal:

Step 1: Assess Waste
- Is the material contaminated?

- Is it a pure substance?

Step 2: Segregate Waste
- Place in a designated, labeled, and sealed container.

Step 3: Documentation
- Complete a hazardous waste tag with all required information.

Step 4: Storage
- Store the waste container in a designated satellite accumulation area.

Step 5: Arrange for Pickup
- Contact your institution's EHS department for waste collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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